6-(4-((4-Butylphenyl)diazenyl)phenoxy)hexyl methacrylate

• IUPAC Name: 6-[4-[(4-butylphenyl)diazenyl]phenoxy]hexyl 2-methylprop-2-enoate
• InChI: InChI=1S/C26H34N2O3/c1-4-5-10-22-11-13-23(14-12-22)27-28-24-15-17-25(18-16-24)30-19-8-6-7-9-20-31-26(29)21(2)3/h11-18H,2,4-10,19-20H2,1,3H3
• InChI Key: ZSHGJPAUWXMYCA-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)N=NC2=CC=C(C=C2)OCCCCCCOC(=O)C(=C)C
• Molecular Formula: C26H34N2O3
• Molecular Weight: 422.6 g/mol

Description

6-(4-((4-Butylphenyl)diazenyl)phenoxy)hexyl methacrylate is a useful research compound. Its molecular formula is C26H34N2O3 and its molecular weight is 422.6 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Polymerization

• The compound has been utilized in synthesizing stereoregular polymethacrylates with azobenzene moieties acting as photoreactive side-chain mesogenic groups. This synthesis process resulted in polymers with unique isotactic and syndiotactic configurations, demonstrating liquid-crystalline (LC) phases and phase transitions under UV-light irradiation, suitable for image storage applications (Hatada et al., 1997).

Liquid Crystalline Properties

• Studies have shown that the polymers derived from this compound exhibit liquid crystalline properties. For instance, the synthesis of side-chain liquid crystalline copolymers containing cyanobiphenyl moieties and their thermotropic phase behavior have been investigated, demonstrating their potential in advanced material applications (Yamada et al., 1999).

Photoreactive Applications

• The compound has been used in developing polymers with azobenzene-containing amphiphilic diblock copolymers, which exhibit photothermal effects under UV light irradiation. This property is beneficial for responsive smart window applications, demonstrating the compound's versatility in energy-saving devices (Kuang et al., 2019).

Applications in Opto-Electronic Properties

• Research has also focused on the synthesis of novel side-chain triphenylamine polymers with azobenzene moieties via RAFT polymerization. The study of their photoelectric properties revealed significant effects on fluorescence emission and electrochemical behavior, highlighting the compound's relevance in opto-electronic applications (Sun et al., 2012).

Antimicrobial Applications

• Interestingly, methacrylate monomers derived from this compound have been developed with antimicrobial activities, particularly against Staphylococcus aureus and Escherichia coli. This suggests potential biomedical applications of polymers synthesized from this compound (Dizman et al., 2004).